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Compound of Interest

Compound Name: 3-(2-Pyridyl)acrylic acid

Cat. No.: B1587845

3-(Pyridyl)acrylic acid is a bifunctional organic compound featuring both a pyridine ring and an
acrylic acid moiety.[1] This structure makes it a valuable synthetic intermediate in medicinal
chemistry and a versatile linker for creating coordination polymers with unique properties, such
as luminescence.[1][2][3] It serves as a precursor for compounds like aminomethyl
benzimidazoles, which have shown potential as enzyme inhibitors.[1]

This guide provides a comprehensive overview of the safety and handling protocols for 3-
(Pyridyl)acrylic acid for researchers and drug development professionals. It is critical to note
that while the user query specified the 2-pyridyl isomer, the vast majority of commercially
available and documented forms of this chemical relate to trans-3-(3-Pyridyl)acrylic acid (CAS
No. 19337-97-4).[4][5][6] Therefore, all data and recommendations herein pertain to this
specific, well-characterized isomer. Adherence to these guidelines is essential for mitigating
risks and ensuring a safe laboratory environment.

Section 1: Core Chemical and Physical Properties

Understanding the fundamental properties of a chemical is the first step in safe handling. 3-(3-
Pyridyl)acrylic acid is a white to off-white solid powder at room temperature.[1][2] Its high
melting point indicates thermal stability under standard laboratory conditions.
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Property Value Source(s)
Molecular Formula CsH7NO2 [11161[7]
Molecular Weight 149.15 g/mol (1116171
Appearance White to off-white solid/powder  [1][2]
Melting Point 232:235 °C (il 2]
decomposition)

Solubility >22.4 ug/mL (at pH 7.4) [1][71[8]
CAS Number 19337-97-4 [4][5][6]

Section 2: Hazard Identification and Risk
Assessment

According to the Globally Harmonized System (GHS), 3-(3-Pyridyl)acrylic acid is classified as a
hazardous substance with a "Warning" signal word.[4][6][7] The primary hazards are irritant in
nature, affecting the skin, eyes, and respiratory system.[4][6][7]

Hazard Class GHS Code Description Source(s)
Skin o
] o H315 Causes skin irritation 4161071
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 . [4](6](7]
Damage/Irritation irritation
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single H335 T [416171
irritation
Exposure)

A systematic risk assessment should precede any experimental work. The causality of this
process is to proactively identify potential exposure scenarios and implement controls before a
hazard can cause harm.
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Flush with water for 15+ min
at eyewash station
Seek medical attention.

Remove contaminated clothing.
‘Wash area vith soap and
water for 15+ min

Move to fresh air.
If breathing is difficult,
seek medical attention
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Collect mechanically into a
labeled waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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